Cas no 2228804-07-5 (tert-butyl N-5-(2-aminoethoxy)-2-hydroxy-3-methoxyphenylcarbamate)

• Product Name: tert-butyl N-5-(2-aminoethoxy)-2-hydroxy-3-methoxyphenylcarbamate
• CAS No: 2228804-07-5
• MF: C₁₄H₂₂N₂O₅
• MW: 298.334884166718
• CID: 6425992
• PubChem ID: 165723196
• Update Time: 2025-06-08

tert-butyl N-5-(2-aminoethoxy)-2-hydroxy-3-methoxyphenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-5-(2-aminoethoxy)-2-hydroxy-3-methoxyphenylcarbamate
• 2228804-07-5
• tert-butyl N-[5-(2-aminoethoxy)-2-hydroxy-3-methoxyphenyl]carbamate
• EN300-1898072

• Inchi： 1S/C14H22N2O5/c1-14(2,3)21-13(18)16-10-7-9(20-6-5-15)8-11(19-4)12(10)17/h7-8,17H,5-6,15H2,1-4H3,(H,16,18)
• InChI Key： QHTFOSKECIZTQW-UHFFFAOYSA-N
• SMILES： O(C(NC1C(=C(C=C(C=1)OCCN)OC)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 298.15287181g/mol
• Monoisotopic Mass: 298.15287181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 103Ų

Additional information on tert-butyl N-5-(2-aminoethoxy)-2-hydroxy-3-methoxyphenylcarbamate

Introduction to Tert-butyl N-5-(2-aminoethoxy)-2-hydroxy-3-methoxyphenylcarbamate (CAS No. 2228804-07-5)

Tert-butyl N-5-(2-aminoethoxy)-2-hydroxy-3-methoxyphenylcarbamate, identified by its CAS number 2228804-07-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to the class of carbamates, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly its tert-butyl substituent, the hydroxy and methoxy functional groups, and the presence of an aminoethoxy side chain, contribute to its unique chemical properties and biological interactions.

The synthesis and characterization of Tert-butyl N-5-(2-aminoethoxy)-2-hydroxy-3-methoxyphenylcarbamate have been the focus of several recent studies, reflecting its importance in drug discovery and development. The compound’s structure suggests potential roles in modulating enzyme activity, interacting with biological targets, and serving as a precursor in the synthesis of more complex pharmacophores. In particular, the hydroxy and methoxy groups are known to influence solubility and metabolic stability, while the aminoethoxy moiety may enhance binding affinity to specific protein targets.

Recent advancements in computational chemistry have enabled more precise predictions of the biological activity of such compounds. Molecular docking studies have been conducted to evaluate the potential binding interactions of Tert-butyl N-5-(2-aminoethoxy)-2-hydroxy-3-methoxyphenylcarbamate with various enzymes and receptors. These studies have highlighted its potential as an inhibitor or modulator in pathways relevant to inflammation, metabolism, and neurodegeneration. For instance, preliminary data suggest that this compound may interact with cyclooxygenase (COX) enzymes, which are key targets in nonsteroidal anti-inflammatory drug (NSAID) development.

The pharmaceutical industry has shown considerable interest in carbamate derivatives due to their favorable pharmacokinetic profiles. The tert-butyl group in Tert-butyl N-5-(2-aminoethoxy)-2-hydroxy-3-methoxyphenylcarbamate not only enhances lipophilicity but also contributes to metabolic stability, making it a promising candidate for further development. Additionally, the presence of both hydroxy and methoxy substituents allows for multiple sites of interaction with biological molecules, potentially increasing its therapeutic efficacy.

In vitro studies have begun to explore the pharmacological effects of this compound. Initial experiments indicate that it may exhibit inhibitory activity against certain kinases involved in cancer progression. The aminoethoxy side chain is particularly noteworthy, as it can form hydrogen bonds with polar residues in protein active sites, thereby enhancing binding affinity. This feature makes the compound a valuable scaffold for designing novel inhibitors targeting protein-protein interactions.

The synthesis of Tert-butyl N-5-(2-aminoethoxy)-2-hydroxy-3-methoxyphenylcarbamate involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as catalytic asymmetric hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and enantiopurity. These techniques are essential for producing pharmaceutical-grade material suitable for preclinical and clinical investigations.

As research progresses, the potential applications of Tert-butyl N-5-(2-aminoethoxy)-2-hydroxy-3-methoxyphenylcarbamate are likely to expand beyond initial findings. Its structural versatility allows for modifications that could tailor its biological activity for specific therapeutic indications. For example, further derivatization might enhance its selectivity or improve its pharmacokinetic properties, making it a more effective candidate for drug development.

The integration of high-throughput screening (HTS) technologies has accelerated the discovery process for compounds like Tert-butyl N-5-(2-aminoethoxy)-2-hydroxy-3-methoxyphenylcarbamate. By rapidly testing large libraries of compounds against various biological targets, researchers can identify promising candidates more efficiently. This approach has already led to several breakthroughs in identifying novel therapeutic agents.

In conclusion,Tert-butyl N-5-(2-aminoethoxy)-2-hydroxy-3-methoxyphenylcarbamate (CAS No. 2228804-07-5) represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas. Its unique structural features and promising biological activities make it a valuable compound for ongoing research and development efforts aimed at addressing unmet medical needs.